Cas no 656814-66-3 (Benzoic acid, 4-[(2-carboxyphenyl)sulfonyl]-3-nitro-)

• Product Name: Benzoic acid, 4-[(2-carboxyphenyl)sulfonyl]-3-nitro-
• CAS No: 656814-66-3
• MF: C₁₄H₉NO₈S
• MW: 351.288162946701
• CID: 1695019
• Update Time: 2024-09-02

Benzoic acid, 4-[(2-carboxyphenyl)sulfonyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-carboxyphenyl)sulfonyl]-3-nitro-

• Inchi： 1S/C14H9NO8S/c16-13(17)8-5-6-12(10(7-8)15(20)21)24(22,23)11-4-2-1-3-9(11)14(18)19/h1-7H,(H,16,17)(H,18,19)
• InChI Key： LYRIMMZBEXVPMO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(C2=CC=CC=C2C(O)=O)(=O)=O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 351.00487

Experimental Properties

• Density: 1.636±0.06 g/cm3(Predicted)
• Boiling Point: 656.5±55.0 °C(Predicted)
• PSA: 151.88
• pka: 2.54±0.36(Predicted)